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Compound of Interest

Compound Name: CGS 21680 sodium

Cat. No.: B15551045

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and guidelines for the preparation, storage, and
handling of stock solutions of CGS 21680 sodium salt, a potent and selective adenosine A2A
receptor agonist.

Introduction

CGS 21680 is a widely used research compound that acts as a selective agonist for the
adenosine A2A receptor.[1][2] Its utility spans various research areas, including neuroscience,
cardiology, and immunology, due to its role in modulating cellular signaling pathways. Accurate
and consistent preparation of CGS 21680 stock solutions is critical for obtaining reproducible
experimental results. This note details the essential chemical properties, solubility, and step-by-
step protocols for preparing solutions for both in vitro and in vivo applications.

Chemical and Physical Properties

CGS 21680 is commonly available as a hydrochloride salt or a sodium salt. While much of the
literature refers to the hydrochloride form, the protocols below are applicable to the sodium salt
with adjustments for molecular weight in concentration calculations.
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Property

Value

Reference

IUPAC Name

3-[4-(2-{[6-Amino-9-(N-ethyl-3-

D-ribofuranosyluronamide)-9H-

purin-2-
ylJamino}ethyl)phenyl]propanoi
c acid

[1]

Synonyms

CGS-21680, 2-(4-(2-
Carboxyethyl)phenethylamino)
-5'-N-

ethylcarboxamidoadenosine

[3]

Molecular Formula

C23H28N7NaO6 (Sodium
Salt)

Molecular Weight 521.5 g/mol (Sodium Salt)
Appearance White to off-white solid
Purity =>98% (by HPLC)

Note: The hydrochloride salt (C23H29N706 - HCI) has a molecular weight of approximately

535.99 g/mol .[2][4] Always use the batch-specific molecular weight provided on the certificate

of analysis for precise calculations.

Solubility

The solubility of CGS 21680 is crucial for preparing concentrated stock solutions. Dimethyl

sulfoxide (DMSO) is the most common solvent for initial stock preparation.

Solvent

Maximum Concentration

Reference

DMSO

~53.6 mg/mL (~100 mM for
HCI salt)

[2]14]

Note: For in vivo studies, the initial DMSO stock is further diluted in aqueous solutions

containing co-solvents to ensure biocompatibility and prevent precipitation.[5]
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Experimental Protocols
General Workflow for Stock Solution Preparation

The following diagram outlines the standard procedure for preparing a stock solution from a

powdered compound.
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Caption: General workflow for preparing and storing stock solutions.

Protocol 1: High-Concentration Stock for In Vitro Use

This protocol describes the preparation of a 10 mM stock solution in DMSO.

Materials:

CGS 21680 sodium salt powder
Anhydrous or high-purity DMSO
Sterile microcentrifuge tubes or vials
Calibrated analytical balance

Vortex mixer and/or sonicator

Procedure:

Calculate Required Mass: Use the following formula to determine the mass of CGS 21680
sodium salt needed.

o Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol

)

o Example for 1 mL of 10 mM stock:
o Mass (mg) =10 mM x 1 mL x 521.5 g/mol = 5.215 mg

Weigh Compound: Carefully weigh the calculated mass of the CGS 21680 powder using an
analytical balance.

Dissolve: Add the appropriate volume of DMSO to the vial containing the powder.

Mix Thoroughly: Vortex the solution vigorously. If necessary, use a sonicator to ensure the
compound is fully dissolved.[5] The solution should be clear.
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o Store: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles.[4] Store the aliquots as recommended in the storage table below.

Protocol 2: Working Solution for In Vivo Use

For animal studies, the high-concentration DMSO stock must be diluted into a biocompatible
vehicle. This protocol is based on a common formulation.[5]

Materials:

10 mM CGS 21680 stock in DMSO (from Protocol 1)

PEG300 (Polyethylene glycol 300)

Tween-80

Sterile Saline (0.9% NacCl)

Procedure:

Prepare Vehicle: This protocol creates a vehicle of 10% DMSO, 40% PEG300, 5% Tween-
80, and 45% Saline.[5]

e Dilute Stock: To prepare a 1 mL working solution, add the components sequentially as
follows. Ensure the solution is mixed thoroughly after each addition. a. Start with the required
volume of the CGS 21680 DMSO stock. b. Add 400 pL of PEG300 and mix until the solution
is clear. c. Add 50 L of Tween-80 and mix again. d. Add 450 uL of saline to reach the final
volume of 1 mL.

e Final Concentration: The final concentration of CGS 21680 will depend on the volume of the
initial DMSO stock used. For example, adding 100 pL of a 10 mM stock will result ina 1 mM
final working solution.

o Use Immediately: It is recommended to prepare this working solution fresh on the day of use.

[5]

Storage and Stability
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Proper storage is essential to maintain the integrity of CGS 21680.

Storage o .
Form Stability Period Reference
Temperature
Solid Powder -20°C (desiccated) 3years [4]
Stock Solution in
-20°C 1 month [4]
DMSO
Stock Solution in
-80°C 1-2 years [4][5]

DMSO

To prevent degradation, aliquot stock solutions to avoid repeated freeze-thaw cycles.[4]

CGS 21680 Signaling Pathway

CGS 21680 exerts its effects by activating the adenosine A2A receptor, a G-protein coupled
receptor (GPCR). This activation primarily stimulates the Gs protein, leading to a cascade of
downstream events.
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Caption: Canonical signaling pathway initiated by CGS 21680.
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Activation of the A2A receptor by CGS 21680 stimulates adenylyl cyclase to produce cyclic
AMP (cAMP).[4] This increase in CAMP subsequently activates Protein Kinase A (PKA), which
can phosphorylate various downstream targets, including the CREB transcription factor, to
modulate gene expression and cellular function.[6] Other reported downstream pathways
include the YAP and BDNF-TrkB signaling cascades.[7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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